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Compound of Interest

Compound Name: 2-Methoxythiazole-5-carbaldehyde

Cat. No.: B1357225 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount for laboratory safety and environmental protection.

This guide outlines the essential procedures for the safe disposal of 2-Methoxythiazole-5-
carbaldehyde (CAS No. 95453-59-1), a compound that requires careful management due to

its potential hazards.

Hazard Profile and Safety Precautions
2-Methoxythiazole-5-carbaldehyde is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Before beginning any disposal procedure, it is mandatory to wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All handling of this compound should occur in a well-ventilated area or a chemical fume

hood to avoid inhalation of dust or vapors.
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Quantitative Data Summary
Property Value

CAS Number 95453-59-1

Molecular Formula C5H5NO2S

Molecular Weight 143.16 g/mol

Physical Form Solid or liquid

Storage Temperature 2-8°C under an inert atmosphere

Step-by-Step Disposal Protocol
Adherence to the following procedural steps is critical for the safe disposal of 2-
Methoxythiazole-5-carbaldehyde.

Small Spills:

For minor spills, absorb the material with an inert absorbent such as sand or vermiculite.

Carefully sweep up the mixture and place it into a designated, labeled, and sealed

container for chemical waste.

Clean the spill area thoroughly with a suitable solvent and then wash with soap and water.

Unused or Waste Product:

Do not dispose of 2-Methoxythiazole-5-carbaldehyde down the drain or in general

waste.

For larger quantities, the primary recommendation is to transfer the material to a suitable

container.[1] It may be mixed with a non-combustible absorbent material like sand or

vermiculite to stabilize it.[1]

The container must be clearly labeled with the chemical name and associated hazards.

Container Disposal:
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Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and treated as hazardous waste, following the same

procedure as for the unused product.

After thorough cleaning, the container may be disposed of in accordance with institutional

and local regulations for chemical containers.

Arranging for Professional Disposal:

All chemical waste containing 2-Methoxythiazole-5-carbaldehyde must be disposed of

through an approved and licensed waste disposal company.[1]

Follow your institution's specific procedures for chemical waste pickup and disposal.

Ensure all required documentation is completed accurately.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methoxythiazole-5-carbaldehyde.
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Disposal Workflow for 2-Methoxythiazole-5-carbaldehyde

Start: Have 2-Methoxythiazole-5-carbaldehyde for Disposal

Is it a spill?

Small Spill Procedure

Yes

Unused/Waste Product or Contaminated Material

No

Absorb with inert material (sand, vermiculite)

Collect in a sealed, labeled waste container

Clean spill area

Arrange for disposal by an approved waste disposal service

Prepare for disposal

Mix with sand or vermiculite if necessary

Place in a sealed, labeled hazardous waste container

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-Methoxythiazole-5-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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